Cas no 25555-57-1 (Cannabigerolic acid)

• Product Name: Cannabigerolic acid
• CAS No: 25555-57-1
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 272149
• Update Time: 2025-10-29

Cannabigerolic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,4-dihydroxy-6-pentyl-
• Cannabigerolic Acid
• 3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4-dihydroxy-6-pentylbenzoic acid
• Cannabigerolic acid solution
• CBGA
• (E)-3-(3,7-Dimethyl-2,6-octadienyl)-2,4-dihydroxy-6-pentylbenzoic acid
• AC1O6AHH
• cannabigerolate
• CHEBI:67081
• CHEMBL463843
• KS-0035
• CBGA solution
• Cannabigerolic acid

• Inchi： 1S/C22H32O4/c1-5-6-7-11-17-14-19(23)18(21(24)20(17)22(25)26)13-12-16(4)10-8-9-15(2)3/h9,12,14,23-24H,5-8,10-11,13H2,1-4H3,(H,25,26)/b16-12+
• InChI Key： SEEZIOZEUUMJME-FOWTUZBSSA-N
• SMILES： OC1C(C(=O)O)=C(C=C(C=1C/C=C(\C)/CC/C=C(\C)/C)O)CCCCC

Computed Properties

• Exact Mass: 360.23016
• Monoisotopic Mass: 360.23006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.082
• Boiling Point: 535.7°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.554
• PSA: 77.76
• LogP: 5.76390
• Color/Form: 1.0 mg/mL in acetonitrile

Cannabigerolic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H312 + H332-H319
• Warning Statement： P210-P261-P280-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• Hazardous Material Identification：
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Cannabigerolic acid

Comprehensive Analysis of Cannabigerolic Acid (CAS No. 25555-57-1): Properties, Applications, and Research Insights

Cannabigerolic acid (CBGA), with the CAS number 25555-57-1, is a pivotal cannabinoid precursor found in the Cannabis sativa plant. As the "mother cannabinoid," it serves as the biochemical foundation for other major cannabinoids like THCA, CBDA, and CBCA. This acidic compound has garnered significant attention in recent years due to its potential therapeutic properties and role in cannabinoid biosynthesis. Researchers and consumers alike are increasingly curious about its health benefits, extraction methods, and legal status, making it a hot topic in both scientific and wellness communities.

The molecular structure of CBGA features a carboxyl group (-COOH), which distinguishes it from its decarboxylated counterpart, cannabigerol (CBG). Under heat or prolonged storage, CBGA undergoes decarboxylation, converting into CBG—a process often discussed in forums about cannabis processing and product stability. Its CAS registry 25555-57-1 is frequently referenced in patent filings and analytical reports, underscoring its commercial and scientific relevance. Recent studies highlight its interaction with the endocannabinoid system, particularly its potential to modulate enzymes like COX-2 and 5-LOX, which are linked to inflammation.

One of the most searched questions about Cannabigerolic acid revolves around its entourage effect—how it synergizes with other cannabinoids to enhance therapeutic outcomes. Unlike isolated CBD or THC, CBGA-rich full-spectrum extracts are gaining traction among users seeking holistic wellness solutions. Analytical techniques such as HPLC and mass spectrometry are critical for quantifying CBGA concentrations in products, a topic frequently explored in cannabis testing discussions.

From an agricultural perspective, optimizing CBGA yield involves selecting high-CBGA cannabis strains and controlling environmental factors like light spectrum and harvest timing. Growers often inquire about cultivation techniques to maximize cannabinoid profiles, reflecting the compound's economic value. Meanwhile, regulatory bodies continue to evaluate CBGA's legal classification, especially in regions where hemp-derived compounds are permitted under specific thresholds.

In the realm of personalized medicine, CBGA is being investigated for its potential role in metabolic disorders. Preliminary research suggests it may influence PPARγ receptors, which regulate glucose metabolism—a finding that aligns with growing public interest in natural alternatives for diabetes management. Additionally, its antioxidant properties are compared to those of vitamin E in online health communities, further driving its popularity.

As the cannabis industry evolves, 25555-57-1 (CBGA) remains a focal point for innovation. Whether in nutraceutical formulations, topical applications, or biopharmaceutical research, its versatility continues to inspire new product development. For consumers navigating this space, understanding the difference between acidic and neutral cannabinoids is essential—a distinction often clarified in cannabis education resources.

In conclusion, Cannabigerolic acid (CAS 25555-57-1) represents a frontier in cannabinoid science, bridging traditional plant chemistry with modern therapeutic exploration. Its multifaceted applications—from wellness supplements to pharmacological research—ensure its enduring relevance in an increasingly health-conscious market.